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Compound of Interest

Compound Name:

Cat. No.: B11912165

5-Chloro-2-methylquinazoline

Get Quote

Chemical Profile & Hazard Identification

Crucial Verification: Before proceeding, verify the identity of the substance. Do NOT confuse
this compound with 5-Chloro-2-methyl-4-isothiazolin-3-one (CMIT), a common biocide with

different acute toxicity profiles.

Parameter

Data

Chemical Name

5-Chloro-2-methylquinazoline

CAS Number

1357301-51-9

Molecular Formula

CoH7CIN2

Physical State

Solid (typically off-white to yellow powder)

Primary Hazards

Irritant (Skin/Eye/Respiratory), Aquatic Toxicity.
[1] Thermal decomposition releases Hydrogen
Chloride (HCI) and Nitrogen Oxides (NOX).

RCRA Status

Not P-listed or U-listed. Classify as
Characteristic Hazardous Waste (Toxic/lrritant)

or Halogenated Organic.
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Pre-Disposal Segregation Strategy

Proper segregation is the single most critical step in the disposal workflow. As a halogenated
heteroaromatic compound, this substance requires high-temperature incineration to prevent the
formation of dioxins and to manage acidic byproducts.

The Golden Rule: Never mix 5-Chloro-2-methylquinazoline with non-halogenated solvents or
oxidizers.

Segregation Logic Flow

Use the following logic to determine the correct waste stream.

Waste: 5-Chloro-2-methylquinazoline Stream B: Non-Halogenated Solvents

Physical State?

L\

Solid (Pure/Powder) In Solution (Reaction Mix)

Double Bag & Tag

Stream C: Solid Hazardous Waste

?
(Halogenated) Solvent Type?

Contains DCM, Chloroform, etc. ixture (Halo + Non-Halo) \Aqueous < 5% Organic

Stream A: Halogenated Solvents

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 5-Chloro-2-methylquinazoline waste. Note that
mixtures of halogenated and non-halogenated substances default to the Halogenated stream.
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[2]

Step-by-Step Disposal Protocol
Scenario A: Solid Waste (Pure Substance or Contaminated Debris)

o Primary Containment: Place the solid 5-Chloro-2-methylquinazoline into a clear, sealable
polyethylene bag (minimum 2 mil thickness).

» Secondary Containment: Place the sealed bag into a wide-mouth High-Density Polyethylene
(HDPE) waste jar.

o Why HDPE? It provides resistance to residual acidity and physical protection.
o Labeling: Apply a hazardous waste label immediately.
o Constituents: "5-Chloro-2-methylquinazoline, Solid."

o Hazard Checkboxes: Check "Toxic" and "Irritant.”

Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquor)

¢ Quenching (If Reactive): If the quinazoline is part of a reaction mixture containing reagents
(e.g., POCIs, Thionyl Chloride), quench carefully before disposal to neutralize reactive
species.

e pH Adjustment: Ensure the waste solution is between pH 5 and 9. If highly acidic (due to
hydrolysis releasing HCI), neutralize with Sodium Bicarbonate.

» Container Selection: Use a dedicated "Halogenated Solvent" carboy (typically amber glass or
fluorinated HDPE).

» Bulking: Do not fill beyond 90% capacity to allow for thermal expansion.

Professional Destruction & Logistics

Once the waste leaves your laboratory, it enters the regulated disposal chain. Understanding
this ensures you label it correctly to prevent downstream accidents.
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The Incineration Cycle

Because this molecule contains Chlorine attached to a stable aromatic ring, simple combustion
is insufficient and dangerous.

1 Wet Scrubber Neutralized Gas Clean Emission
HCI Gas (NaOH Spray) (CO2 + H20)

0 DOT Transport Rotary Kiln Incinerator . .
LathWes Fu (UN 2811 or UN 3077) (>1100°C) Inorganic Residue
Landfill (Ash)

Click to download full resolution via product page

Figure 2: The destruction lifecycle. High temperatures are required to break the quinazoline
ring, and scrubbers are mandatory to capture the resulting HCI gas.

Disposal Codes (for Manifests):

e US DOT: Likely UN 2811 (Toxic solid, organic, n.o.s.) or UN 3077 (Environmentally
hazardous substance, solid, n.o.s.) depending on specific toxicity data.

o Waste Profile: Must be profiled as "Halogenated Organic” to ensure it is routed to a facility
with acid gas scrubbing capabilities.

Emergency Spill Response

For spills < 50g inside a fume hood.
o PPE: Wear nitrile gloves (double gloving recommended), lab coat, and safety goggles.

o Containment: If solid, avoid generating dust. Cover with a damp paper towel to weigh down
the powder.

e Cleanup:

o Solids: Scoop carefully into a waste bag. Wipe the surface with a solvent-soaked pad
(acetone or ethanol) to pick up residue.
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o Liquids: Absorb with vermiculite or a commercial "Organic" spill pad.

o Decontamination: Wash the surface with a mild detergent and water solution.

» Disposal: Place all cleanup materials (gloves, pads, scoops) into the Solid Hazardous Waste
stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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